Cas no 2034382-70-0 (3-[1-(2-bromobenzoyl)azetidin-3-yl]-1,3-oxazolidine-2,4-dione)

• Product Name: 3-[1-(2-bromobenzoyl)azetidin-3-yl]-1,3-oxazolidine-2,4-dione
• CAS No: 2034382-70-0
• MF: C₁₃H₁₁BrN₂O₄
• MW: 339.141442537308
• CID: 5551609
• Update Time: 2025-10-20

3-[1-(2-bromobenzoyl)azetidin-3-yl]-1,3-oxazolidine-2,4-dione Chemical and Physical Properties

Names and Identifiers

• 3-[1-(2-bromobenzoyl)azetidin-3-yl]-1,3-oxazolidine-2,4-dione

• Inchi： 1S/C13H11BrN2O4/c14-10-4-2-1-3-9(10)12(18)15-5-8(6-15)16-11(17)7-20-13(16)19/h1-4,8H,5-7H2
• InChI Key： MQMWZTJFPVASHW-UHFFFAOYSA-N
• SMILES： O1CC(=O)N(C2CN(C(=O)C3=CC=CC=C3Br)C2)C1=O

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Halobenzoic acids and derivatives

Additional information on 3-[1-(2-bromobenzoyl)azetidin-3-yl]-1,3-oxazolidine-2,4-dione

Comprehensive Overview of 3-[1-(2-bromobenzoyl)azetidin-3-yl]-1,3-oxazolidine-2,4-dione (CAS No. 2034382-70-0)

The compound 3-[1-(2-bromobenzoyl)azetidin-3-yl]-1,3-oxazolidine-2,4-dione (CAS No. 2034382-70-0) is a structurally unique heterocyclic molecule that has garnered significant attention in pharmaceutical and agrochemical research. Its complex architecture, featuring an azetidine ring fused with an oxazolidine-2,4-dione moiety, makes it a promising candidate for drug discovery. Researchers are particularly interested in its potential as a bioactive scaffold, given its ability to interact with various biological targets. The presence of a 2-bromobenzoyl group further enhances its reactivity, enabling diverse synthetic applications.

In recent years, the demand for novel small-molecule inhibitors and enzyme modulators has surged, driven by advancements in precision medicine. 3-[1-(2-bromobenzoyl)azetidin-3-yl]-1,3-oxazolidine-2,4-dione aligns with this trend, as its structural features suggest potential applications in targeting kinases and G-protein-coupled receptors (GPCRs). These targets are critical in treating conditions like inflammation, metabolic disorders, and neurodegenerative diseases. The compound’s CAS No. 2034382-70-0 is frequently searched in academic databases, reflecting its relevance in high-throughput screening and medicinal chemistry.

From a synthetic chemistry perspective, the oxazolidine-2,4-dione core is a versatile building block. It is often employed in the design of prodrugs and bioconjugates, owing to its stability and compatibility with biological systems. The azetidine ring, a four-membered nitrogen heterocycle, is increasingly valued for its conformational rigidity, which can improve binding affinity in drug-receptor interactions. These attributes make 3-[1-(2-bromobenzoyl)azetidin-3-yl]-1,3-oxazolidine-2,4-dione a subject of ongoing structure-activity relationship (SAR) studies.

Environmental and regulatory considerations also play a role in the compound’s appeal. Unlike many traditional brominated compounds, 3-[1-(2-bromobenzoyl)azetidin-3-yl]-1,3-oxazolidine-2,4-dione is designed with green chemistry principles in mind. Its synthesis often employs catalytic methods to minimize waste, aligning with the pharmaceutical industry’s shift toward sustainable practices. This focus on eco-friendly innovation resonates with researchers searching for low-toxicity intermediates and biodegradable reagents.

In conclusion, 3-[1-(2-bromobenzoyl)azetidin-3-yl]-1,3-oxazolidine-2,4-dione (CAS No. 2034382-70-0) represents a compelling case study in modern chemical research. Its multifaceted applications—spanning drug development, synthetic methodology, and sustainability—highlight its importance in addressing contemporary scientific challenges. As interest in tailored therapeutics and molecular design grows, this compound is poised to remain a key player in the evolving landscape of functional materials and bioactive agents.